Cas no 2055013-68-6 (Aminooxy-PEG8-acid)
Aminooxy-PEG8-acid Chemical and Physical Properties
Names and Identifiers
-
- Aminooxy-PEG8-acid
- AKOS040741141
- 2055013-68-6
- 3-[2-[2-[2-[2-[2-[2-[2-(2-aminooxyethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]propanoic acid;hydrochloride
- 1-(Aminooxy)-3,6,9,12,15,18,21,24-octaoxaheptacosan-27-oic acid hydrochloride
-
- Inchi: 1S/C19H39NO11.ClH/c20-31-18-17-30-16-15-29-14-13-28-12-11-27-10-9-26-8-7-25-6-5-24-4-3-23-2-1-19(21)22;/h1-18,20H2,(H,21,22);1H
- InChI Key: VZRILKOVZVJNDK-UHFFFAOYSA-N
- SMILES: O(CCOCCOCCC(=O)O)CCOCCOCCOCCOCCOCCON.Cl
Computed Properties
- Exact Mass: 493.2289888g/mol
- Monoisotopic Mass: 493.2289888g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 12
- Heavy Atom Count: 32
- Rotatable Bond Count: 27
- Complexity: 364
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 146Ų
Aminooxy-PEG8-acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-22137-250mg |
Aminooxy-PEG8-acid |
2055013-68-6 | 98% | 250mg |
9262CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-22137-100mg |
Aminooxy-PEG8-acid |
2055013-68-6 | 98% | 100mg |
4987CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-22137-500mg |
Aminooxy-PEG8-acid |
2055013-68-6 | 98% | 500mg |
13965CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-22137-250mg |
Aminooxy-PEG8-acid |
2055013-68-6 | 98% | 250mg |
9262.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-22137-100mg |
Aminooxy-PEG8-acid |
2055013-68-6 | 98% | 100mg |
4987.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-22137-500mg |
Aminooxy-PEG8-acid |
2055013-68-6 | 98% | 500mg |
13965.0CNY | 2021-07-14 | |
| Chemenu | CM339602-100mg |
Aminooxy-PEG8-acid |
2055013-68-6 | 95%+ | 100mg |
$*** | 2023-03-29 | |
| Chemenu | CM339602-250mg |
Aminooxy-PEG8-acid |
2055013-68-6 | 95%+ | 250mg |
$*** | 2023-03-29 | |
| Chemenu | CM339602-500mg |
Aminooxy-PEG8-acid |
2055013-68-6 | 95%+ | 500mg |
$*** | 2023-03-29 | |
| 1PlusChem | 1P019EGG-100mg |
Aminooxy-PEG8-acid |
2055013-68-6 | 98% | 100mg |
$409.00 | 2023-12-19 |
Aminooxy-PEG8-acid Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Additional information on Aminooxy-PEG8-acid
Aminooxy-PEG8-Acid: A Comprehensive Overview
Aminooxy-PEG8-acid, also known by its CAS number 2055013-68-6, is a versatile compound that has garnered significant attention in the fields of biochemistry, pharmacology, and materials science. This compound is a derivative of polyethylene glycol (PEG), a widely used polymer in various applications due to its biocompatibility and hydrophilic properties. The aminooxy group attached to the PEG chain introduces unique functional properties, making it an attractive candidate for advanced chemical modifications and biomedical applications.
Recent studies have highlighted the potential of Aminooxy-PEG8-acid in drug delivery systems. Researchers have demonstrated that the aminooxy group can serve as a reactive site for conjugation with therapeutic agents, enabling the creation of targeted drug delivery systems. For instance, a 2023 study published in *Advanced Materials* explored the use of Aminooxy-PEG8-acid as a linker in antibody-drug conjugates (ADCs). The results showed enhanced stability and reduced immunogenicity compared to traditional linkers, making it a promising candidate for next-generation ADCs.
In addition to its role in drug delivery, Aminooxy-PEG8-acid has been investigated for its potential in bioimaging applications. The hydrophilic nature of PEG ensures excellent solubility in aqueous solutions, which is crucial for imaging agents. A 2022 study in *Biomaterials Science* reported the use of Aminooxy-PEG8-acid as a stabilizing agent for quantum dot nanoparticles. The findings indicated that the compound significantly improved the stability and biocompatibility of the nanoparticles, paving the way for their use in in vivo imaging applications.
The synthesis of Aminooxy-PEG8-acid involves a multi-step process that begins with the modification of PEG to introduce the aminooxy group. This process typically involves nucleophilic substitution reactions, where the hydroxyl groups on PEG are replaced with aminoxy groups. The exact synthesis methodology can vary depending on the desired molecular weight and functionality of the final product. Recent advancements in green chemistry have led to more environmentally friendly synthesis methods, reducing the environmental footprint of producing this compound.
One of the most exciting developments involving Aminooxy-PEG8-acid is its application in tissue engineering and regenerative medicine. The compound's ability to form hydrogels through click chemistry reactions has been explored for creating scaffolds that mimic the extracellular matrix (ECM). A 2023 study published in *Tissue Engineering Part A* demonstrated that hydrogels formed using Aminooxy-PEG8-acid exhibited excellent mechanical properties and promoted cell adhesion and proliferation. These findings suggest that this compound could be used to develop advanced biomaterials for tissue repair and regeneration.
Furthermore, Aminooxy-PEG8-acid has shown potential in diagnostic applications, particularly in the development of biosensors. The compound's ability to form stable conjugates with enzymes and antibodies makes it ideal for creating highly sensitive diagnostic assays. A 2021 study in *Analytical Chemistry* reported the use of Aminooxy-PEG8-acid as a stabilizing agent for glucose biosensors. The results indicated improved sensitivity and extended shelf life compared to conventional stabilizers.
Despite its numerous advantages, there are challenges associated with the use of Aminooxy-PEG8-acid. One major concern is its potential immunogenicity, which can arise from repeated exposure to PEG-based compounds. However, recent studies have shown that modifying PEG with functional groups like aminoxy can significantly reduce immunogenicity while maintaining its desirable properties. This has led to increased interest in using modified PEG derivatives like Aminooxy-PEG8-acid in clinical applications.
In conclusion, Aminooxy-PEG8-acid, with its CAS number 2055013-68-6, represents a cutting-edge compound with diverse applications across multiple fields. Its unique combination of biocompatibility, functional versatility, and customizable properties makes it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new applications and improvements, this compound is poised to play an increasingly important role in advancing biomedical technologies.
2055013-68-6 (Aminooxy-PEG8-acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)